Cas no 88191-90-6 (4(1H)-Pyrimidinone, 1-acetyl-2,3-dihydro-2-thioxo-6-(trifluoromethyl)-)

4(1H)-Pyrimidinone, 1-acetyl-2,3-dihydro-2-thioxo-6-(trifluoromethyl)- structure
88191-90-6 structure
Product Name:4(1H)-Pyrimidinone, 1-acetyl-2,3-dihydro-2-thioxo-6-(trifluoromethyl)-
CAS No:88191-90-6
MF:C7H5F3N2O2S
MW:238.187010526657
CID:641583
PubChem ID:71410136
Update Time:2025-04-19

4(1H)-Pyrimidinone, 1-acetyl-2,3-dihydro-2-thioxo-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyrimidinone, 1-acetyl-2,3-dihydro-2-thioxo-6-(trifluoromethyl)-
    • 1-acetyl-2-sulfanylidene-6-(trifluoromethyl)pyrimidin-4-one
    • 88191-90-6
    • DTXSID60829830
    • IDOJQSDIEGVATM-UHFFFAOYSA-N
    • 1-Acetyl-2-thioxo-6-(trifluoromethyl)-2,3-dihydropyrimidin-4(1H)-one
    • 1-Acetyl-2-sulfanylidene-6-(trifluoromethyl)-2,3-dihydropyrimidin-4(1H)-one
    • Inchi: 1S/C7H5F3N2O2S/c1-3(13)12-4(7(8,9)10)2-5(14)11-6(12)15/h2H,1H3,(H,11,14,15)
    • InChI Key: IDOJQSDIEGVATM-UHFFFAOYSA-N
    • SMILES: S=C1NC(C=C(C(F)(F)F)N1C(C)=O)=O

Computed Properties

  • Exact Mass: 238.00238307g/mol
  • Monoisotopic Mass: 238.00238307g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 81.5Ų
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